molecular formula C16H13NO2 B8768562 3'-(Pyridin-4-yl)-3,4-dihydro-1H-spiro[naphthalene-2,2'-oxiran]-1-one CAS No. 54569-86-7

3'-(Pyridin-4-yl)-3,4-dihydro-1H-spiro[naphthalene-2,2'-oxiran]-1-one

Cat. No.: B8768562
CAS No.: 54569-86-7
M. Wt: 251.28 g/mol
InChI Key: HRRSYOHGEGUQGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3'-(Pyridin-4-yl)-3,4-dihydro-1H-spiro[naphthalene-2,2'-oxiran]-1-one is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

54569-86-7

Molecular Formula

C16H13NO2

Molecular Weight

251.28 g/mol

IUPAC Name

3'-pyridin-4-ylspiro[3,4-dihydronaphthalene-2,2'-oxirane]-1-one

InChI

InChI=1S/C16H13NO2/c18-14-13-4-2-1-3-11(13)5-8-16(14)15(19-16)12-6-9-17-10-7-12/h1-4,6-7,9-10,15H,5,8H2

InChI Key

HRRSYOHGEGUQGA-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C(O2)C3=CC=NC=C3)C(=O)C4=CC=CC=C41

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 10 g. of 2-(4-pyridylmethylene)-3,4-dihydro-1(2H)-naphthalenone in 100 ml of water and 200 ml of ethanol is added sufficient chloroform to dissolve the reactants. The pH is adjusted to between 7 and 9 and a 3 molar excess of 30% hydrogen peroxide in water is added dropwise at room temperature. The reactants are stirred for 5 hours after which sufficient ferrous sulfate is added to neutralize the excess peroxide. The mixture is then acidified with hydrochloric acid and the organic solvent evaporated off. The water solution remaining is made basic and extracted with chloroform. The chloroform is evaporated off yielding 3'-(4-pyridyl)-spiro[1,2,3,4-tetrahydronaphthalene-2,2'-oxirane]-1-one.
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